Cas no 1286265-83-5 (Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate)

• Product Name: Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate
• CAS No: 1286265-83-5
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 4788078
• Update Time: 2025-06-11

Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate
• tert-Butyl ((1-cyclohexylpiperidin-4-yl)methyl)carbamate
• Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate

• Inchi： 1S/C17H32N2O2/c1-17(2,3)21-16(20)18-13-14-9-11-19(12-10-14)15-7-5-4-6-8-15/h14-15H,4-13H2,1-3H3,(H,18,20)
• InChI Key： KALPCHIUXSWUCQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(CC1)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate

Professional Introduction to Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate (CAS No. 1286265-83-5)

Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate, identified by its CAS number 1286265-83-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry. The structural features of Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate, particularly its tert-butyl and (1-cyclohexylpiperidin-4-yl)methyl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate have been subjects of extensive research due to its potential role as an intermediate in the development of novel therapeutic agents. The presence of the cyclohexylpiperidine moiety in its structure suggests that it may exhibit pharmacological properties similar to other piperidine derivatives, which are known for their involvement in various biological pathways. This compound’s< strong>molecular architecture makes it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in carbamate-based compounds due to their versatility and efficacy in modulating biological targets. Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate has been studied for its potential applications in the treatment of neurological disorders, where its ability to interact with specific enzymes and receptors could lead to the development of new medications. The< strong>tert-butyl group, a common protective group in organic synthesis, enhances the stability of the compound, making it more suitable for industrial-scale production and further chemical modifications.

The< strong>cyclohexylpiperidine moiety is particularly noteworthy as it is often found in bioactive molecules that target central nervous system (CNS) receptors. Research has shown that piperidine derivatives can influence neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The incorporation of the cyclohexyl group into the piperidine ring may enhance solubility and metabolic stability, further improving its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate with biological targets. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain signaling. This finding aligns with current trends in drug development, where there is a strong emphasis on targeting multifunctional proteins involved in complex diseases.

The< strong>pharmaceutical industry has been actively exploring novel carbamate derivatives as potential therapeutic agents. Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate represents an interesting example of how structural modifications can lead to compounds with enhanced biological activity. Its< strong>molecular design allows for further derivatization, enabling researchers to optimize its pharmacological properties for specific therapeutic applications.

In conclusion, Tert-Butyl [(1-cyclohexylpiperidin-4-yl)methyl]carbamate (CAS No. 1286265-83-5) is a compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset in the quest for new medications targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.